Cas no 336818-33-8 (tert-Butyl 2,6-dichloro-4-nitrobenzoate)

• Product Name: tert-Butyl 2,6-dichloro-4-nitrobenzoate
• CAS No: 336818-33-8
• MF: C₁₁H₁₁Cl₂NO₄
• MW: 292.115341424942
• CID: 2678935
• PubChem ID: 20786334
• Update Time: 2025-04-21

tert-Butyl 2,6-dichloro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• CID 20786334
• tert-Butyl 2,6-dichloro-4-nitrobenzoate
• tert-Butyl2,6-dichloro-4-nitrobenzoate
• SCHEMBL14254822
• 336818-33-8
• 2,6-Dichloro-4-nitro-benzoic acid tert-butyl ester

• Inchi： 1S/C11H11Cl2NO4/c1-11(2,3)18-10(15)9-7(12)4-6(14(16)17)5-8(9)13/h4-5H,1-3H3
• InChI Key： IJMZCHAISLSRFI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)OC(C)(C)C)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.0065132Da
• Monoisotopic Mass: 291.0065132Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1Ų